Cas no 2229293-19-8 (tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate
• CAS No: 2229293-19-8
• MF: C₁₆H₂₀F₃NO₃
• MW: 331.330115318298
• CID: 5993651
• PubChem ID: 165712430
• Update Time: 2025-05-21

tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate
• EN300-1903102
• 2229293-19-8
• tert-butyl N-{1-oxo-3-[4-(trifluoromethyl)phenyl]butan-2-yl}carbamate

• Inchi： 1S/C16H20F3NO3/c1-10(11-5-7-12(8-6-11)16(17,18)19)13(9-21)20-14(22)23-15(2,3)4/h5-10,13H,1-4H3,(H,20,22)
• InChI Key： KNLLDCKGNFNUIK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C(C=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 331.13952799g/mol
• Monoisotopic Mass: 331.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate

Research Brief on tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate (CAS: 2229293-19-8)

The compound tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate (CAS: 2229293-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate as a key intermediate in the synthesis of novel bioactive molecules. The trifluoromethyl group in its structure is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds. Researchers have successfully employed this compound in the development of protease inhibitors and other small-molecule therapeutics targeting various diseases, including cancer and infectious diseases.

One of the most promising applications of this compound is in the field of oncology. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate exhibited potent inhibitory effects on certain kinases implicated in cancer progression. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.

In addition to its potential therapeutic applications, recent research has also explored the synthetic routes for tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate. A 2022 publication in Organic Letters detailed an efficient, multi-step synthesis of this compound, highlighting improvements in yield and purity. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and ensure scalability for industrial applications.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic properties of tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate and its derivatives. Ongoing studies are focusing on in vivo models to assess bioavailability, toxicity, and efficacy. Researchers are also investigating the potential for structural modifications to enhance target specificity and reduce off-target effects.

In conclusion, tert-butyl N-{1-oxo-3-4-(trifluoromethyl)phenylbutan-2-yl}carbamate (CAS: 2229293-19-8) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activity make it a valuable candidate for further research. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.